Cas no 13805-53-3 (3(2H)-Pyridazinone, 6-chloro-4-hydrazino-2-phenyl-)

3(2H)-Pyridazinone, 6-chloro-4-hydrazino-2-phenyl- structure
13805-53-3 structure
Product Name:3(2H)-Pyridazinone, 6-chloro-4-hydrazino-2-phenyl-
CAS No:13805-53-3
MF:C10H9ClN4O
MW:236.657660245895
CID:1249176
PubChem ID:15183257
Update Time:2025-04-20

3(2H)-Pyridazinone, 6-chloro-4-hydrazino-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone, 6-chloro-4-hydrazino-2-phenyl-
    • 6-chloro-4-hydrazinyl-2-phenylpyridazin-3-one
    • 13805-53-3
    • DTXSID80569746
    • 6-Chloro-4-hydrazinyl-2-phenylpyridazin-3(2H)-one
    • Inchi: 1S/C10H9ClN4O/c11-9-6-8(13-12)10(16)15(14-9)7-4-2-1-3-5-7/h1-6,13H,12H2
    • InChI Key: XIBQWESKICPZIG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(N(C2C=CC=CC=2)N=1)=O)NN

Computed Properties

  • Exact Mass: 236.04667
  • Monoisotopic Mass: 236.0464886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 70.7Ų

Experimental Properties

  • PSA: 70.72
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